Cas no 1707391-46-5 ((4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid)

• Product Name: (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid
• CAS No: 1707391-46-5
• MF: C₈H₁₂N₂O₅S
• MW: 248.256280899048
• CID: 5210635
• Update Time: 2025-05-21

(4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid
• Acetic acid, 2-[[1,3-dimethyl-4-(methylsulfonyl)-1H-pyrazol-5-yl]oxy]-

• Inchi： 1S/C8H12N2O5S/c1-5-7(16(3,13)14)8(10(2)9-5)15-4-6(11)12/h4H2,1-3H3,(H,11,12)
• InChI Key： TUQDMZICCBCSEJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1N(C)N=C(C)C=1S(C)(=O)=O

Additional information on (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid

Introduction to (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic Acid (CAS No. 1707391-46-5)

The compound (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid, with CAS number 1707391-46-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a pyrazole ring substituted with methanesulfonyl and methyl groups, along with an acetic acid moiety attached via an ether linkage. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against a range of bacterial and fungal pathogens. Researchers have demonstrated that (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid exhibits potent inhibitory effects on the growth of *Escherichia coli*, *Staphylococcus aureus*, and *Candida albicans*. These findings suggest that the compound could serve as a lead molecule for the development of novel antimicrobial agents, especially in light of the growing concern over antibiotic resistance.

In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid can effectively reduce inflammation in animal models of arthritis. The mechanism underlying this activity appears to involve the inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These results underscore the potential of this compound as a candidate for treating inflammatory diseases.

The synthesis of (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization with methanesulfonyl and methyl groups. The final step involves the attachment of the acetic acid moiety via an ether linkage, which is achieved through nucleophilic substitution reactions. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

From a pharmacokinetic perspective, studies have revealed that (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid demonstrates favorable absorption and bioavailability profiles. The compound is rapidly absorbed after oral administration and achieves significant concentrations in target tissues. Its half-life is moderate, allowing for once or twice daily dosing regimens in clinical settings. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile, with no significant adverse effects observed at therapeutic doses.

The structural features of (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid make it an attractive candidate for further exploration in drug discovery programs. The pyrazole ring serves as a versatile scaffold that can be easily modified to enhance specific pharmacological properties such as potency, selectivity, and pharmacokinetics. For instance, substituting the methanesulfonyl group with other electron-withdrawing or donating groups could potentially modulate the compound's activity against different targets.

Looking ahead, ongoing research is focused on elucidating the exact molecular mechanisms by which (4-Methanesulfonyl-2,5-dimethyl-2H-pyrazol-3-yloxy)-acetic acid exerts its biological effects. Advanced techniques such as X-ray crystallography and molecular docking are being employed to study the interactions between the compound and its target proteins. These insights will be crucial for designing more effective derivatives and optimizing therapeutic outcomes.

In conclusion, (4-Methanesulfonyl